![molecular formula C12H9ClO2S B1350765 3-Phenylbenzenesulfonyl chloride CAS No. 65685-01-0](/img/structure/B1350765.png)
3-Phenylbenzenesulfonyl chloride
Overview
Description
Scientific Research Applications
Antibacterial Agents
- 3-Phenylbenzenesulfonyl chloride derivatives have been found to be potent antibacterial agents. A study involving the synthesis of N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl) benzenesulfonamides using 4-methylbenzenesulfonyl chloride showed these derivatives to be effective against various bacterial strains (Abbasi et al., 2015).
Synthetic Chemistry
- 3-Formylbenzenesulfonyl chloride derivatives were synthesized from benzaldehydes, demonstrating the role of this compound in the field of synthetic chemistry. This research highlights its application in developing new compounds through chemical derivatization methods (Bao et al., 2017).
Solid Support Activation
- A study on 4-fluorobenzenesulfonyl chloride showed its effectiveness in activating hydroxyl groups of polymeric carriers for the covalent attachment of biological substances. This indicates the potential of this compound in bioconjugation and solid-phase synthesis applications (Chang et al., 1992).
Green Synthesis
- The compound has been used in developing green synthesis methods. For instance, a study on 3-Nitrobenzenesulfonyl chloride, a related compound, focused on reducing waste in its production, which can be extrapolated to the synthesis of this compound (Zhong-xiu, 2009).
Structural and Molecular Analysis
- Research on derivatives of this compound, like 3-amido-4-methylbenzenesulfonyl chloride, has provided insights into their structural and molecular characteristics. This research is significant for understanding the properties and potential applications of these compounds (Cremlyn et al., 1980).
Biofilm Inhibition and Cytotoxicity
- Some derivatives of this compound have been studied for their biofilm inhibitory action and cytotoxicity. For instance, N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides showed potential in inhibiting bacterial biofilms and displayed mild cytotoxicity, indicating their relevance in medical and pharmaceutical research (Abbasi et al., 2020).
Kinetic and Molecular Investigations
- Research on sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride provided insights into their kinetic behavior and molecular-electronic structure. This kind of research is crucial for understanding the reactivity and potential uses of these compounds in various chemical reactions (Rublova et al., 2017).
Detection Enhancement in Analytical Chemistry
- This compound derivatives have been used to enhance detection responses in analytical chemistry. For instance, a study demonstrated the use of 4-nitrobenzenesulfonyl chloride to increase the detection of estrogens in liquid chromatography-mass spectrometry, highlighting its application in sensitive analytical methods (Higashi et al., 2006).
Polymer Chemistry
- The compound has also found applications in polymer chemistry. A study involving the synthesis of poly(arylene ether)s from N-alkyl-N-phenyl-3,5-difluorobenzene sulfonamides, derived from 3,5-difluorobenzenesulfonyl chloride, examined the effect of alkyl chain length on thermal properties of the polymers, indicating its utility in materials science and engineering (Andrejevic et al., 2015).
properties
IUPAC Name |
3-phenylbenzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClO2S/c13-16(14,15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKSVJXWZVULUDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CC=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10396648 | |
Record name | 3-Phenylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10396648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65685-01-0 | |
Record name | 3-Phenylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10396648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-phenylbenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.